Cas no 63164-96-5 (4-(2-Phenylethynyl)benzoic acid ethylester)
63164-96-5 structure
Product Name:4-(2-Phenylethynyl)benzoic acid ethylester
CAS No:63164-96-5
MF:C17H14O2
MW:250.291864871979
CID:58004
PubChem ID:4654671
Update Time:2025-04-18
4-(2-Phenylethynyl)benzoic acid ethylester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(phenylethynyl)benzoate
- ethyl 4-(2-phenylethynyl)benzoate
- 4-(phenylethynyl)benzoic acid ethyl ester
- 4-ethoxycarbonyl-diphenylacetylene
- ethyl-4-(phenylethynyl)benzoate
- p-phenylethynyl benzoic acid ethyl ester
- DTXSID70405285
- JOXFGLUYWQJUQC-UHFFFAOYSA-N
- 63164-96-5
- A26861
- SCHEMBL3639721
- Ethyl4-(phenylethynyl)benzoate
- 4-(2-Phenylethynyl)benzoic acid ethylester
-
- Inchi： 1S/C17H14O2/c1-2-19-17(18)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-7,10-13H,2H2,1H3
- InChI Key： JOXFGLUYWQJUQC-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(C#CC2C=CC=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 250.09900
- Monoisotopic Mass: 250.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.26310
4-(2-Phenylethynyl)benzoic acid ethylester Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(2-Phenylethynyl)benzoic acid ethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096024-1g |
Ethyl 4-(phenylethynyl)benzoate |
63164-96-5 | 95% | 1g |
$621.72 | 2023-09-01 | |
| TRC | P228665-100mg |
4-(2-Phenylethynyl)benzoic acid ethylester |
63164-96-5 | 100mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P228665-250mg |
4-(2-Phenylethynyl)benzoic acid ethylester |
63164-96-5 | 250mg |
$ 475.00 | 2022-06-03 | ||
| TRC | P228665-500mg |
4-(2-Phenylethynyl)benzoic acid ethylester |
63164-96-5 | 500mg |
$ 760.00 | 2022-06-03 | ||
| Ambeed | A605725-1g |
Ethyl 4-(phenylethynyl)benzoate |
63164-96-5 | 95+% | 1g |
$647.0 | 2025-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661378-1g |
Ethyl 4-(phenylethynyl)benzoate |
63164-96-5 | 98% | 1g |
￥6154.00 | 2024-05-06 | |
| Crysdot LLC | CD12050144-1g |
Ethyl 4-(phenylethynyl)benzoate |
63164-96-5 | 95+% | 1g |
$772 | 2024-07-24 |
4-(2-Phenylethynyl)benzoic acid ethylester Related Literature
-
Francisco Esteban,Lazhar Boughani,José L. García Ruano,Alberto Fraile,José Alemán Org. Biomol. Chem. 2017 15 3901
-
Keisho Okura,Hitomi Kawashima,Fumiko Tamakuni,Naoya Nishida,Eiji Shirakawa Chem. Commun. 2016 52 14019
63164-96-5 (4-(2-Phenylethynyl)benzoic acid ethylester) Related Products
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